Cas no 574721-48-5 (3-Methoxy-N-(5-nitro-pyridin-2-yl)-benzamide)

• Product Name: 3-Methoxy-N-(5-nitro-pyridin-2-yl)-benzamide
• CAS No: 574721-48-5
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• CID: 3082486
• PubChem ID: 4134841
• Update Time: 2025-05-21

3-Methoxy-N-(5-nitro-pyridin-2-yl)-benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-N-(5-nitro-pyridin-2-yl)-benzamide
• STK447649
• AKOS000678745
• 3-methoxy-N-(5-nitropyridin-2-yl)benzamide
• 574721-48-5
• CS-0331740

• Inchi： 1S/C13H11N3O4/c1-20-11-4-2-3-9(7-11)13(17)15-12-6-5-10(8-14-12)16(18)19/h2-8H,1H3,(H,14,15,17)
• InChI Key： WNMCFZMDPBTXPM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(NC2C=CC(=CN=2)[N+](=O)[O-])=O)=C1

Computed Properties

• Exact Mass: 273.07495584Da
• Monoisotopic Mass: 273.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97Ų

Additional information on 3-Methoxy-N-(5-nitro-pyridin-2-yl)-benzamide

3-Methoxy-N-(5-nitro-pyridin-2-yl)-benzamide (CAS No. 574721-48-5)

3-Methoxy-N-(5-nitro-pyridin-2-yl)-benzamide, a compound with the CAS registry number 574721-48-5, is an organic chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of benzamides, which are derivatives of benzoic acid, and it features a methoxy group at the 3-position of the benzene ring and a nitro-substituted pyridine moiety attached via an amide linkage. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 3-methoxy-N-(5-nitro-pyridin-2-yl)-benzamide typically involves multi-step organic reactions, often starting from benzoyl chloride or its equivalents. The introduction of the methoxy group at the meta position is achieved through nucleophilic aromatic substitution or Friedel-Crafts alkylation, depending on the specific reaction conditions. The nitro group on the pyridine ring is introduced via nitration, which is a well-established method in organic chemistry. The final amide bond formation is accomplished through coupling reactions, such as those involving carbodiimides or mixed carbonates, ensuring high yield and purity.

Recent studies have highlighted the potential of 3-methoxy-N-(5-nitro-pyridin-2-yl)-benzamide as a lead compound in drug discovery. Its structural features, including the electron-withdrawing nitro group and the electron-donating methoxy group, create a balance of hydrophobicity and polarity that can enhance bioavailability and target specificity. Researchers have explored its activity against various enzymes, such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders.

In addition to its pharmacological potential, 3-methoxy-N-(5-nitro-pyridin-2-yl)-benzamide has shown promise in materials science applications. Its rigid aromatic framework and conjugated system make it a candidate for use in organic electronics, particularly in semiconducting materials for thin-film transistors (TFTs) and light-emitting diodes (LEDs). Recent advancements in crystal engineering have enabled the formation of ordered molecular assemblies, which are crucial for optimizing electronic properties.

The environmental impact of 3-methoxy-N-(5-nitro-pyridin-2-yl)-benzamide has also been a topic of interest. Studies have evaluated its biodegradability under various conditions, with results indicating moderate degradation rates under aerobic conditions. This information is critical for assessing its safety profile and ensuring sustainable practices in its production and application.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into the biological activity of 3-methoxy-N-(5-nitro-pyridin-2-yl)-benzamide. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to predict binding affinities with target proteins. These studies are expected to provide valuable insights for optimizing its therapeutic potential while minimizing off-target effects.

In conclusion, 3-methoxy-N-(5-nitro-pyridin-2-yl)-benzamide (CAS No. 574721-48-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a promising candidate for future innovations in drug development and materials science.